Cas no 941993-79-9 (1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 941993-79-9
• MF: C₁₆H₂₅N₅O₂
• MW: 319.40200304985
• CID: 5833597
• PubChem ID: 16802681
• Update Time: 2025-08-05

1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-7-(2-methylpropyl)-8-piperidin-1-ylpurine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(2-methylpropyl)-8-(1-piperidinyl)-
• F2477-0121
• 941993-79-9
• CCG-292661
• 7-isobutyl-1,3-dimethyl-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione
• AKOS024650710
• 1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C16H25N5O2/c1-11(2)10-21-12-13(18(3)16(23)19(4)14(12)22)17-15(21)20-8-6-5-7-9-20/h11H,5-10H2,1-4H3
• InChI Key： YRUHHZCCBOZORA-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C2=C(N(C)C(=O)N(C)C2=O)N=C1N1CCCCC1

Computed Properties

• Exact Mass: 319.20082506g/mol
• Monoisotopic Mass: 319.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 494.2±55.0 °C(Predicted)
• pka: 2.81±0.70(Predicted)

Additional information on 1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 941993-79-9)

1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, also known by its CAS number 941993-79-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the purine family and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The molecular structure of 1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is characterized by a central purine core with several functional groups attached. The presence of methyl groups at positions 1 and 3, an isopropyl group at position 7, and a piperidine ring at position 8 contributes to its distinct chemical properties. These functional groups play crucial roles in modulating the compound's biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of 1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory disorders like rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of 1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has a relatively long half-life in vivo, which enhances its therapeutic potential.

In preclinical studies using animal models, 1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has demonstrated promising efficacy in reducing disease symptoms and improving overall health outcomes. For example, in a study using a mouse model of Alzheimer's disease, treatment with this compound led to significant improvements in cognitive function and reduced levels of amyloid-beta plaques in the brain.

The safety profile of 1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has also been evaluated in preclinical studies. Results have shown that it is generally well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The mechanism of action of 1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2，6-dione is multifaceted. It is believed to exert its therapeutic effects through multiple pathways. For instance, it can modulate adenosine receptors in the brain and peripheral tissues. Adenosine receptors are involved in various physiological processes including neurotransmission and immune response modulation. By targeting these receptors, 1，3-dimethyl - 7 - ( 2 - methylpropyl ) - 8 - ( piperidin - 1 - yl ) - 2，3，6，7 - tetrahydro - 1H - purine - 2，6 - dione can influence neurotransmitter release and reduce inflammation.

Beyond its direct pharmacological effects, 1，3 - dimethyl - 7 - ( 2 - methylpropyl ) - 8 - ( piperidin - 1 - yl ) - 2，3，6，7 - tetrahydro - 1H - purine - 2，6 - dione may also have beneficial effects on cellular metabolism. Studies have suggested that it can enhance mitochondrial function and reduce oxidative stress in cells. These effects are particularly relevant in the context of neurodegenerative diseases where mitochondrial dysfunction is a key factor in disease progression.

The development of new drugs based on 1，3 dimethyl – ( methylpropyl ) – ( piperidin – yl ) – tetrahydro – H purine dione is an active area of research. Pharmaceutical companies are investing significant resources into optimizing its chemical structure to improve its potency and selectivity for specific targets. This includes efforts to enhance its ability to cross the blood-brain barrier and increase its bioavailability.

In conclusion, dimethyl – methylpropyl – piperidin – tetrahydro – H purine dione represents a promising lead compound for the development of new therapeutic agents. Its unique structural features and multifaceted biological activities make it an attractive candidate for further investigation in both preclinical and clinical settings. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, dimethyl – methylpropyl – piperidin – tetrahydro – H purine dione may play a significant role in addressing unmet medical needs across a range of diseases.